Cas no 1804688-05-8 (2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid
• CAS No: 1804688-05-8
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4847551
• Update Time: 2025-06-08

2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid

• Inchi： 1S/C7H4F2INO2/c8-6(9)5-1-3(7(12)13)4(10)2-11-5/h1-2,6H,(H,12,13)
• InChI Key： BAMQHFKYOGRFLX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid

Introduction to 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic Acid (CAS No. 1804688-05-8)

2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid (CAS No. 1804688-05-8) is a significant compound in the realm of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention from researchers and drug developers. The compound's molecular structure, characterized by the presence of a difluoromethyl group and an iodopyridine core, positions it as a versatile intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's properties, its potential applications, and recent advancements in research that highlight its importance in modern medicinal chemistry.

The chemical formula of 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid is C₇H₃F₂INO₂, reflecting its composition of carbon, hydrogen, fluorine, iodine, and oxygen atoms. The presence of the difluoromethyl group (–CF₂) introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. This feature makes it particularly valuable in the design of pharmacophores that require specific interactions with biological targets. Additionally, the iodopyridine moiety serves as a handle for further functionalization, enabling chemists to modify the molecule in various ways to tailor its biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing pyridine derivatives. Pyridines are ubiquitous scaffolds in many drugs due to their ability to engage with biological systems through hydrogen bonding and other non-covalent interactions. The introduction of halogen atoms, such as iodine, further enhances the utility of these compounds by increasing their lipophilicity and reactivity in cross-coupling reactions. These attributes have made 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid a valuable building block for synthesizing novel therapeutic agents.

One of the most compelling aspects of 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that minimize side effects associated with broader-spectrum drugs. The structural features of this compound make it an excellent candidate for modulating kinase function. For instance, the difluoromethyl group can be incorporated into kinase inhibitors to enhance binding affinity and metabolic stability, while the iodopyridine core allows for further derivatization through palladium-catalyzed cross-coupling reactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. Fluoro substituents can significantly alter the pharmacokinetic properties of a molecule, including its solubility, bioavailability, and metabolic clearance. The incorporation of fluorine atoms into drug candidates has been shown to improve their efficacy and reduce toxicity. In the case of 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid, the presence of two fluorine atoms provides additional opportunities for fine-tuning these properties. This has led to its use in synthesizing a range of fluorinated pyridines that exhibit promising biological activity.

The compound's utility extends beyond kinase inhibitors. Researchers have also explored its potential in developing antiviral and antibacterial agents. The unique structural motifs present in 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid allow it to interact with viral proteases and enzymes involved in bacterial metabolism. By targeting these critical components, scientists aim to develop new strategies for combating infectious diseases. Moreover, the ability to functionalize the molecule through cross-coupling reactions provides a platform for generating libraries of derivatives with varying biological profiles.

The synthesis of 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation reactions to introduce the iodine atom at the 5-position and carboxylation reactions to incorporate the carboxylic acid group at the 4-position. These synthetic routes leverage modern catalytic methods to ensure high yields and purity. The availability of efficient synthetic protocols has made this compound more accessible to academic and industrial researchers, fostering further exploration of its applications.

In conclusion, 2-(Difluoromethyl)-5-iodopyridine-4-carboxylic acid (CAS No. 1804688-05-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. Recent advancements in drug discovery have underscored its importance as a building block for kinase inhibitors, antiviral agents, and antibacterial compounds. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing next-generation pharmaceuticals.